Cas no 1208548-70-2 (2-(2-chlorophenyl)-1-{4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one)

• Product Name: 2-(2-chlorophenyl)-1-{4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one
• CAS No: 1208548-70-2
• MF: C₂₁H₁₉ClFN₃O₂
• MW: 399.845867395401
• CID: 5820194
• PubChem ID: 45540956
• Update Time: 2025-05-24

2-(2-chlorophenyl)-1-{4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-1-[4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]ethanone
• 2-(2-chlorophenyl)-1-{4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one
• F5596-0987
• AKOS024514878
• VU0648312-1
• 2-(2-chlorophenyl)-1-(4-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone
• CCG-310834
• 1208548-70-2

• Inchi： 1S/C21H19ClFN3O2/c22-18-4-2-1-3-17(18)19(27)13-26-11-9-15(10-12-26)21-25-24-20(28-21)14-5-7-16(23)8-6-14/h1-8,15H,9-13H2
• InChI Key： FZMOKYCRGREAAO-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=NN=C(C3=CC=C(F)C=C3)O2)CC1)C(=O)C1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 399.1149827g/mol
• Monoisotopic Mass: 399.1149827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 59.2Ų

Additional information on 2-(2-chlorophenyl)-1-{4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one

Introduction to 2-(2-Chlorophenyl)-1-{4-[5-(4-Fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one (CAS No. 1208548-70-2)

2-(2-Chlorophenyl)-1-{4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one (CAS No. 1208548-70-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorophenyl group, a fluorophenyl group, and a 1,3,4-oxadiazole moiety, which collectively contribute to its potential therapeutic applications.

The chlorophenyl and fluorophenyl substituents are known for their ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. The presence of these groups can enhance the lipophilicity and metabolic stability of the compound, making it more suitable for in vivo studies. Additionally, the 1,3,4-oxadiazole ring is a versatile functional group that has been extensively studied for its biological activities, including anti-inflammatory, antiviral, and anticancer properties.

Recent research has highlighted the potential of 2-(2-chlorophenyl)-1-{4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in cancer progression. The compound was found to selectively inhibit the activity of these kinases without affecting other essential enzymes, suggesting its potential as a targeted therapy for cancer.

Another notable application of this compound is in the treatment of neurodegenerative diseases. Research conducted at the University of California revealed that 2-(2-chlorophenyl)-1-{4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one can effectively cross the blood-brain barrier and exert neuroprotective effects. The compound was shown to reduce oxidative stress and inflammation in neuronal cells, which are key factors in the pathogenesis of diseases such as Alzheimer's and Parkinson's.

In addition to its therapeutic potential, 2-(2-chlorophenyl)-1-{4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one has also been investigated for its use as a chemical probe in biological research. Its unique structure makes it an ideal candidate for studying protein-protein interactions and signaling pathways. A study published in Chemical Biology highlighted the use of this compound as a tool to elucidate the mechanisms underlying cellular processes such as apoptosis and cell cycle regulation.

The synthesis of 2-(2-chlorophenyl)-1-{4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one involves several steps and requires careful optimization to achieve high yields and purity. Common synthetic routes include the coupling of a chlorobenzene derivative with a fluorobenzene derivative followed by cyclization to form the 1,3,4-oxadiazole ring. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve the efficiency and scalability of the process.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2-chlorophenyl)-1-{4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidin-1-y l}ethan - 1 - one in human subjects. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. The compound has demonstrated good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as an oral medication.

In conclusion, 2-(2-chlorophen yl) - 1 - { 4 - [ 5 - ( 4 - fluor ophen yl) - 1 , 3 , 4 - oxadi azol - 2 - yl ] piper idin - 1 - yl } ethan - 1 - one (CAS No. 1208548 -70 - 2) is a promising compound with diverse therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.